4-butoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 4-butoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O3/c1-2-3-16-27-20-12-8-17(9-13-20)21(25)23-19-10-6-18(7-11-19)22(26)24-14-4-5-15-24/h6-13H,2-5,14-16H2,1H3,(H,23,25)
• InChI Key: UCMHWSWQTJCDKT-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

4-butoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is a chemical compound that belongs to the class of amides. It is commonly referred to as BPPB and has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

BPPB exerts its effects by binding to the sigma-1 receptor and modulating its activity. It has been shown to increase the release of various neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior. BPPB also has an inhibitory effect on the activity of voltage-gated calcium channels, which can lead to a reduction in calcium influx and subsequent modulation of cellular processes.
Biochemical and Physiological Effects:
BPPB has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of calcium channels, and the regulation of cellular signaling pathways. It has also been found to have antioxidant properties, which can protect cells from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using BPPB in lab experiments is its high affinity for the sigma-1 receptor, which makes it a potent modulator of cellular processes. However, one of the limitations of using BPPB is its potential toxicity, which can limit its use in in vivo experiments.

Future Directions

There are several future directions for research on BPPB, including the development of more potent and selective sigma-1 receptor modulators, the investigation of its therapeutic potential in various diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the use of BPPB in combination with other drugs or therapies may lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

The synthesis of BPPB involves the reaction of 4-bromo-N-(4-nitrophenyl)benzamide with pyrrolidine and then treatment with butanol. The resulting compound is purified through column chromatography to obtain the final product.

Scientific Research Applications

BPPB has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in the regulation of various cellular processes such as calcium signaling, protein folding, and cell survival. BPPB has been found to modulate the activity of the sigma-1 receptor, which makes it a potential therapeutic agent for the treatment of various diseases such as Alzheimer's disease, depression, and cancer.